Cas no 2287333-66-6 (tert-butyl 2-[(4-amino-1H-1,2,3-benzotriazol-1-yl)methyl]pyrrolidine-1-carboxylate)

• Product Name: tert-butyl 2-[(4-amino-1H-1,2,3-benzotriazol-1-yl)methyl]pyrrolidine-1-carboxylate
• CAS No: 2287333-66-6
• MF: C₁₆H₂₃N₅O₂
• MW: 317.386122941971
• CID: 5976498
• PubChem ID: 165741191
• Update Time: 2025-06-13

tert-butyl 2-[(4-amino-1H-1,2,3-benzotriazol-1-yl)methyl]pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2287333-66-6
• tert-butyl 2-[(4-amino-1H-1,2,3-benzotriazol-1-yl)methyl]pyrrolidine-1-carboxylate
• EN300-6749805

• Inchi： 1S/C16H23N5O2/c1-16(2,3)23-15(22)20-9-5-6-11(20)10-21-13-8-4-7-12(17)14(13)18-19-21/h4,7-8,11H,5-6,9-10,17H2,1-3H3
• InChI Key： ICVBVRPLJVKIJF-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCCC1CN1C2C=CC=C(C=2N=N1)N)=O

Computed Properties

• Exact Mass: 317.18517499g/mol
• Monoisotopic Mass: 317.18517499g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 439
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 86.3Ų

Additional information on tert-butyl 2-[(4-amino-1H-1,2,3-benzotriazol-1-yl)methyl]pyrrolidine-1-carboxylate

Comprehensive Overview of tert-butyl 2-[(4-amino-1H-1,2,3-benzotriazol-1-yl)methyl]pyrrolidine-1-carboxylate (CAS No. 2287333-66-6)

tert-butyl 2-[(4-amino-1H-1,2,3-benzotriazol-1-yl)methyl]pyrrolidine-1-carboxylate (CAS No. 2287333-66-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This benzotriazole-derived molecule features a unique pyrrolidine backbone, which is often explored for its potential in drug discovery and material science. The presence of both amino and tert-butyl groups enhances its reactivity, making it a versatile intermediate in synthetic chemistry.

In recent years, the demand for heterocyclic compounds like tert-butyl 2-[(4-amino-1H-1,2,3-benzotriazol-1-yl)methyl]pyrrolidine-1-carboxylate has surged due to their applications in small-molecule therapeutics and catalysis. Researchers are particularly interested in its role as a building block for designing kinase inhibitors and protease inhibitors, which are critical in treating diseases such as cancer and viral infections. The compound's CAS No. 2287333-66-6 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies.

The synthesis of tert-butyl 2-[(4-amino-1H-1,2,3-benzotriazol-1-yl)methyl]pyrrolidine-1-carboxylate typically involves multi-step reactions, including N-alkylation and Boc protection strategies. Its molecular stability and solubility in organic solvents make it suitable for high-throughput screening (HTS) platforms. Additionally, the compound's structural motif aligns with trends in fragment-based drug design, a hot topic in medicinal chemistry.

From an industrial perspective, tert-butyl 2-[(4-amino-1H-1,2,3-benzotriazol-1-yl)methyl]pyrrolidine-1-carboxylate is often discussed in forums focusing on green chemistry and sustainable synthesis. Innovations in catalytic efficiency and waste reduction have positioned this compound as a case study for optimizing atom economy. Its CAS No. 2287333-66-6 is also linked to patents exploring biodegradable materials, highlighting its cross-disciplinary utility.

For researchers querying "benzotriazole derivatives in drug discovery" or "pyrrolidine-carboxylate synthesis methods," this compound serves as a prime example of scaffold diversification. Its mechanistic versatility is further underscored by its potential in photopharmacology, where light-responsive compounds are engineered for precision medicine. The tert-butyl group, in particular, is noted for its role in enhancing bioavailability.

In conclusion, tert-butyl 2-[(4-amino-1H-1,2,3-benzotriazol-1-yl)methyl]pyrrolidine-1-carboxylate (CAS No. 2287333-66-6) exemplifies the intersection of organic synthesis and applied research. Its adaptability to structure-activity relationship (SAR) studies and alignment with industry trends ensure its continued prominence in scientific literature and commercial applications.